Cas no 7432-21-5 (Na-Cbz-L-tryptophan)

• Product Name: Na-Cbz-L-tryptophan
• CAS No: 7432-21-5
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• MDL: MFCD00065700
• CID: 47431
• PubChem ID: 24890391
• Update Time: 2025-04-18

Na-Cbz-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• N-Cbz-L-tryptophan
• Z-Trp-OH
• N-Carbobenzoxy-L-tryptophan
• CBZ-L-Tryptophan
• (2S)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• (S)-2-(((Benzyloxy)carbonyl)amino)-3-(1H-indol-3-yl)propanoic acid
• N(ALPHA)-CBZ-L-TRYPTOPHAN
• N-[(Benzyloxy)carbonyl]-L-tryptophan
• Nα-Cbz-L-tryptophan
• Z-L-Trp-OH
• (S)-N-benzyloxycarbonyltryptophan
• Cbz-L-Trp-OH
• na-carbobenzyloxy-l-tryptophan
• Nalpha-Carbobenzyloxy-L-tryptophan
• N-benzyloxycarbonyl-L-tryptophane
• N-carbobenzoxy-L-tryptophane
• Z-L-Tryptophan
• N-Benzyloxycarbonyl-L-tryptophan
• N-Carbobenzyloxy-L-tryptophan
• Nalpha -benzyloxycarbonyl-L-tryptophan
• N-A-Z-L-TRYPTOPHAN
• N-[(PHENYLMETHOXY)CARBONYL]-L-TRYPTOPHAN
• AS-12754
• CHEMBL291603
• M03036
• W-104421
• N-Carbobenzoxyltryptophan
• AKOS005175156
• (S)-2-(BENZYLOXYCARBONYLAMINO)-3-(1H-INDOL-3-YL)PROPANOIC ACID
• NS00037612
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoic acid
• CBZ-TRP-OH
• Na-Cbz-L-tryptophan
• (S)-N-benzyloxycarbonyl-L-tryptophan
• Tryptophan, N-[(phenylmethoxy)carbonyl]-
• MFCD00065700
• BP-13290
• DTXSID00225332
• Benzyloxycarbonyltryptophan
• BDBM50043807
• Cbz-L-Trp
• NSC 521831
• AC1012
• Nalpha-benzyloxycarbonyl-L-tryptophan
• L-Tryptophan, N-[(phenylmethoxy)carbonyl]-
• ((Benzyloxy)carbonyl)-L-tryptophan
• AC-8577
• N-Cbz-DL-tryptophan
• N-[(Benzyloxy)carbonyl]tryptophan #
• N-CBZ-tryptophane
• Nalpha-Cbz-L-tryptophan
• CS-W011913
• N-alpha-Benzyloxycarbonyl-L-tryptophane
• SCHEMBL220800
• ((benzyloxy)carbonyl)tryptophan
• EN300-121297
• 7432-21-5
• EINECS 231-074-4
• (S)-2-Benzyloxycarbonylamino-3-(1H-indol-3-yl)-propionic acid
• Z-Trp-OH, 97%
• STK921980
• ALBB-015810

• MDL： MFCD00065700
• Inchi： 1S/C19H18N2O4/c22-18(23)17(10-14-11-20-16-9-5-4-8-15(14)16)21-19(24)25-12-13-6-2-1-3-7-13/h1-9,11,17,20H,10,12H2,(H,21,24)(H,22,23)/t17-/m0/s1
• InChI Key： AHYFYYVVAXRMKB-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)=O
• BRN： 96743

Computed Properties

• Exact Mass: 338.12700
• Monoisotopic Mass: 338.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4

Experimental Properties

• Color/Form: White or near white powder
• Density: 1.2855 (rough estimate)
• Melting Point: 123.0 to 126.0 deg-C
• Boiling Point: 619.1℃ at 760 mmHg
• Flash Point: 619.1 °C at 760 mmHg
• Refractive Index: 1.6140 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 91.42000
• LogP: 3.48090
• Solubility: Soluble in water
• Specific Rotation: 2.5 º (c=3, EtOH)
• Optical Activity: [α]20/D +2.9±0.3°, c = 3% in acetic acid

Na-Cbz-L-tryptophan Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：2-8°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters